Cas no 2229295-08-1 (4-amino-4-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol
• CAS No: 2229295-08-1
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 6291181
• PubChem ID: 165740179
• Update Time: 2025-05-23

4-amino-4-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol
• EN300-1997181
• 2229295-08-1

• Inchi： 1S/C11H18ClN3O/c1-2-15-7-14-10(12)9(15)11(13)5-3-8(16)4-6-11/h7-8,16H,2-6,13H2,1H3
• InChI Key： KQNYAGZUIAWQMH-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(CCC(CC2)O)N)N(C=N1)CC

Computed Properties

• Exact Mass: 243.1138399g/mol
• Monoisotopic Mass: 243.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-amino-4-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol

Exploring the Chemical Properties and Applications of 4-Amino-4-(4-Chloro-1-Ethyl-1H-Imidazol-5-Yl)Cyclohexan-1-Ol (CAS No. 2229295-08-1)

4-Amino-4-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclohexan-1-ol, identified by the CAS No. 2229295-08-1, represents a structurally unique organic compound with a hybrid scaffold combining imidazole and cyclohexanol moieties. This molecule has garnered attention in recent chemical and pharmaceutical research due to its potential as a building block for drug discovery, particularly in the design of bioactive molecules targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways. The integration of a substituted imidazole ring with a cyclohexanol core provides a versatile platform for functional group manipulation, enabling researchers to explore structure–activity relationships (SARs) in drug development.

The chemical structure of this compound features a five-membered imidazole ring bearing a chlorine atom at position 4 and an ethyl group at position 1, connected to a cyclohexanol ring via an amino-substituted carbon bridge. The presence of the nitrogen-rich heterocycle, such as the imidazole moiety, is well-documented in pharmacology for its ability to interact with biological targets through hydrogen bonding and electrostatic interactions. Recent studies have highlighted how such scaffolds can be optimized to enhance solubility, metabolic stability, and cell permeability—key factors in drug candidate optimization.

In terms of synthetic methodology, the preparation of CAS No. 2229295-08-1 typically involves multistep organic reactions, including nucleophilic substitution on the imidazole ring and cycloaddition strategies for constructing the cyclohexanol framework. Researchers have reported using palladium-catalyzed cross-coupling reactions to introduce the ethyl group selectively while maintaining regiochemical control over the chlorinated position. These synthetic advancements align with modern green chemistry principles, emphasizing atom efficiency and reduced byproduct formation.

Beyond its structural complexity, this compound has shown promise as a lead candidate in preclinical studies focused on neurodegenerative diseases. For instance, compounds with similar imidazole-cyclohexanol hybrids have demonstrated modulatory effects on acetylcholinesterase (AChE), an enzyme implicated in Alzheimer’s disease pathology. The amino functionality in this molecule may act as a proton donor or acceptor, facilitating interactions with catalytic residues in enzyme active sites. Additionally, computational docking studies suggest that the chlorinated imidazole moiety could enhance binding affinity through halogen bonding—a non-covalent interaction increasingly recognized in drug design.

The pharmaceutical industry has also explored derivatives of this scaffold for antifungal applications. The combination of hydrophobic (cyclohexane) and hydrophilic (amino/imidazole) regions allows for fine-tuning of lipophilicity, which is critical for crossing biological membranes while avoiding excessive toxicity from high lipid solubility. Recent publications have highlighted how minor modifications to substituents on the imidazole ring can significantly alter pharmacokinetic profiles, such as increasing half-life or reducing off-target effects.

In material science contexts, researchers are investigating how this compound’s hydrogen-bonding capacity could be leveraged in supramolecular assembly processes. The hydroxyl group on the cyclohexanol ring provides opportunities for self-aggregation into ordered structures under controlled conditions—a property valuable for creating stimuli-responsive materials or advanced coatings.

To ensure safe handling and application development, comprehensive toxicological evaluations are essential before advancing this compound into clinical trials or industrial use scenarios. While no specific data exists yet regarding its safety profile at high concentrations or prolonged exposure durations, preliminary cytotoxicity assays indicate low reactivity toward mammalian cell lines at micromolar levels when tested under standard laboratory protocols.

Ongoing research continues to uncover new applications for this versatile scaffold across multiple disciplines including medicinal chemistry where it serves both as an intermediate during complex molecule synthesis as well as end-product candidates themselves depending upon specific functionalization patterns applied post-synthesis stages within laboratory environments adhering strictly to ethical guidelines governing scientific experimentation involving novel chemical entities prior commercialization phases commence anywhere globally today.